Cas no 617716-28-6 (Pyrimidine, 4,5,6-trichloro-2-cyclopropyl-)

Pyrimidine, 4,5,6-trichloro-2-cyclopropyl- structure
617716-28-6 structure
Product Name:Pyrimidine, 4,5,6-trichloro-2-cyclopropyl-
CAS No:617716-28-6
MF:C7H5Cl3N2
MW:223.486998319626
CID:4070277
PubChem ID:10236120
Update Time:2025-04-22

Pyrimidine, 4,5,6-trichloro-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,5,6-trichloro-2-cyclopropyl-
    • 617716-28-6
    • 4,5,6-trichloro-2-cyclopropylpyrimidine
    • DB-194816
    • SCHEMBL4427265
    • Inchi: 1S/C7H5Cl3N2/c8-4-5(9)11-7(3-1-2-3)12-6(4)10/h3H,1-2H2
    • InChI Key: HCCZBOPLLOWSIG-UHFFFAOYSA-N
    • SMILES: C1(C2CC2)=NC(Cl)=C(Cl)C(Cl)=N1

Computed Properties

  • Exact Mass: 221.951831Da
  • Monoisotopic Mass: 221.951831Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų
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